Cas no 868676-81-7 (4-benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide)

• Product Name: 4-benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide
• CAS No: 868676-81-7
• MF: C₂₄H₂₆N₂O₄S
• MW: 438.539245128632
• CID: 6287447
• PubChem ID: 18560897
• Update Time: 2025-10-30

4-benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide
• 4-(N-benzyl-N-isopropylsulfamoyl)-N-(4-methoxyphenyl)benzamide
• SR-01000909222-1
• 4-[benzyl(propan-2-yl)sulfamoyl]-N-(4-methoxyphenyl)benzamide
• 868676-81-7
• SR-01000909222
• F1821-0617
• AKOS024611770
• VU0489583-1

• Inchi： 1S/C24H26N2O4S/c1-18(2)26(17-19-7-5-4-6-8-19)31(28,29)23-15-9-20(10-16-23)24(27)25-21-11-13-22(30-3)14-12-21/h4-16,18H,17H2,1-3H3,(H,25,27)
• InChI Key： ACVRFEUUMREXND-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(=CC=2)OC)=O)=CC=1)(N(CC1C=CC=CC=1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 438.16132849g/mol
• Monoisotopic Mass: 438.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide

4-Benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide (CAS No. 868676-81-7): A Comprehensive Overview

4-Benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide (CAS No. 868676-81-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

The molecular formula of 4-Benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide is C₂₃H₂₆N₂O₃S, with a molecular weight of 406.53 g/mol. The compound features a benzene ring substituted with a benzyl group and a sulfamoyl group, along with an N-(4-methoxyphenyl)benzamide moiety. These structural elements contribute to its unique chemical and biological properties.

The solubility of 4-Benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide is moderate in polar solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental conditions. Its stability under different pH levels and temperatures has been extensively studied, ensuring its reliability in both laboratory and clinical settings.

Biological Activities and Mechanisms of Action

4-Benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide has demonstrated significant anti-inflammatory properties through its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). Recent studies have shown that this compound can modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response.

In addition to its anti-inflammatory effects, 4-Benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide has been investigated for its neuroprotective properties. Research indicates that it can reduce oxidative stress and prevent neuronal cell death by scavenging free radicals and inhibiting the activation of microglia, which are key players in neuroinflammation.

Clinical Applications and Research Advancements

The therapeutic potential of 4-Benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide has been explored in several preclinical studies. In animal models of inflammatory diseases such as rheumatoid arthritis and colitis, this compound has shown significant efficacy in reducing inflammation and improving disease outcomes. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human patients.

In the realm of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, 4-Benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide has shown promise as a potential therapeutic agent. Preclinical studies have demonstrated its ability to improve cognitive function and motor skills in animal models, suggesting its potential for treating these debilitating conditions.

Safety Profile and Future Directions

The safety profile of 4-Benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide has been extensively evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses, with minimal side effects observed. However, further clinical trials are necessary to fully understand its long-term safety and efficacy.

Ongoing research is focused on optimizing the pharmacokinetic properties of 4-Benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide, including improving its bioavailability and reducing potential drug interactions. Additionally, efforts are being made to develop novel formulations that enhance its therapeutic benefits while minimizing adverse effects.

Conclusion

4-Benzyl(propan-2-yl)sulfamoyl-N-(4-methoxyphenyl)benzamide (CAS No. 868676-81-7) represents a promising compound with diverse therapeutic applications. Its unique chemical structure confers anti-inflammatory and neuroprotective properties, making it a valuable candidate for the treatment of inflammatory diseases and neurodegenerative disorders. As research continues to advance, this compound holds significant potential for improving patient outcomes and advancing the field of medicinal chemistry.